Cas no 2680754-08-7 (tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate)

• Product Name: tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate
• CAS No: 2680754-08-7
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5648482
• PubChem ID: 165919232
• Update Time: 2025-07-27

tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28262789
• tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate
• 2680754-08-7

• Inchi： 1S/C14H15N3O2/c1-14(2,3)19-13(18)17-12-5-4-10(6-7-15)8-11(12)9-16-17/h4-5,8-9H,6H2,1-3H3
• InChI Key： ATZAXUOGWILKPZ-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(CC#N)=CC=2C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate

Introduction to Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate (CAS No. 2680754-08-7)

Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate, with the chemical formula C₁₂H₁₄N₂O₂ and a CAS number of 2680754-08-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the indazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structure of Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate features a tert-butyl group attached to the carboxylate moiety and a cyanomethyl group at the 5-position of the indazole ring. This unique arrangement of functional groups makes it an intriguing candidate for further investigation in medicinal chemistry. The tert-butyl group not only enhances the lipophilicity of the molecule but also provides steric hindrance, which can influence its binding affinity to biological targets.

In recent years, there has been a growing interest in indazole derivatives due to their potential roles as pharmacological agents. Indazoles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the cyanomethyl group in Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate may contribute to its ability to interact with specific enzymes or receptors, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring indazole derivatives as candidates for treating various diseases, including cancer and neurodegenerative disorders. The structural features of Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate make it a promising lead compound for further optimization and testing.

Recent studies have highlighted the importance of indazole derivatives in modulating biological pathways associated with disease progression. For instance, certain indazoles have been found to inhibit kinases and other enzymes that are involved in cancer cell proliferation. The cyanomethyl group in Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate may play a crucial role in modulating these pathways by serving as a binding site for target proteins.

The synthesis of Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group and the cyanomethyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the indazole core efficiently.

In addition to its synthetic challenges, the pharmacological evaluation of Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate is another critical aspect of its research. In vitro and in vivo studies are essential to assess its biological activity, toxicity profile, and potential therapeutic efficacy. These studies will provide valuable insights into its mechanism of action and help determine its suitability for further development.

The use of computational methods has also been instrumental in understanding the properties of Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate. Molecular modeling techniques can predict how this compound interacts with biological targets at the atomic level, providing a rational basis for designing more effective derivatives. These computational approaches complement experimental studies by offering rapid and cost-effective screening tools.

The pharmaceutical industry continues to invest in research aimed at discovering new drugs based on indazole scaffolds. Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate represents one such promising candidate that could lead to breakthroughs in treating various diseases. As our understanding of biological pathways improves, compounds like this one will play an increasingly important role in developing targeted therapies.

In conclusion, Tert-butyl 5-(cyanomethyl)-1H-indazole-1-carboxylate (CAS No. 2680754-08-7) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of functional groups makes it an attractive candidate for drug discovery, while its complex synthesis and pharmacological evaluation present exciting challenges for researchers. As advancements continue in medicinal chemistry, compounds like this one will contribute to the development of novel therapeutic agents that address unmet medical needs.